3-Phenylpropionaldehyde oxime
Overview
Description
3-phenylpropional oxime is an aldoxime and a phenylpropanoid.
Scientific Research Applications
Synthesis of Nitriles : 3-Phenylpropionitrile can be synthesized from 3-phenylpropionaldehyde oxime using a new enzyme, phenylacetaldoxime dehydratase. This process achieves high yields and can also be applied to other arylalkyl- and alkyl-nitriles (Xie, Kato, & Asano, 2001).
Antioxidant Properties : A study on 3-(phenylhydrazono) butan-2-one oxime, a related compound, revealed its potential as an antioxidant, with the ability to decrease lipid peroxidation. This suggests possible applications in oxidative stress management (Puntel et al., 2008).
Gold-catalyzed Cyclization : The gold-catalyzed cyclization of O-propioloyl oximes, including this compound, produces 4-arylideneisoxazol-5(4H)-ones. This process is significant for creating complex molecules in organic synthesis (Nakamura, Okamoto, & Terada, 2010).
Metabolic Engineering : 3-Hydroxypropionic acid (3-HP), derived from this compound, is used in metabolic engineering of Corynebacterium glutamicum for producing value-added chemicals from glucose and xylose (Chen et al., 2017).
Catalytic Hydrogenation : The transformation of cinnamaldehyde to 3-phenylpropionaldehyde via catalytic hydrogenation has been researched, demonstrating potential applications in chemical synthesis (Ying, 2009).
Fragrance Ingredient Safety Assessment : 2-Phenylpropionaldehyde, closely related to this compound, has been assessed for safety in various applications including fragrances (Api et al., 2020).
Food Preservation and Chemical Production : 3-Hydroxypropionaldehyde (3-HPA), associated with this compound, is used in food preservation and as a precursor for chemicals like acrylic acid and 1,3-propanediol (Vollenweider & Lacroix, 2004).
Biological Production of 3-HP : 3-Hydroxypropionic acid (3-HP), derived from this compound, is explored for biological production from glycerol, with applications in polymer and chemical industries (Raj et al., 2010).
Properties
Molecular Formula |
C9H11NO |
---|---|
Molecular Weight |
149.19 g/mol |
IUPAC Name |
N-(3-phenylpropylidene)hydroxylamine |
InChI |
InChI=1S/C9H11NO/c11-10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8,11H,4,7H2 |
InChI Key |
WSTRHGOVAOUOJW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCC=NO |
Canonical SMILES |
C1=CC=C(C=C1)CCC=NO |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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